Cas no 21370-59-2 (β-cis-Styrene-d)

• Product Name: β-cis-Styrene-d
• CAS No: 21370-59-2
• MF: C₈H₈
• MW: 105.155283927917
• CID: 242277
• PubChem ID: 16689236
• Update Time: 2025-05-20

β-cis-Styrene-d Chemical and Physical Properties

Names and Identifiers

• Benzene,(1Z)-ethenyl-2-d-
• β-cis-Styrene-d
• (Z)-styrene-β-d
• CIS-STYRENE-(Β)-D
• cis-Styrene-(beta)-d
• trans-Styrene-(beta)-d, >=94 atom % D, >=98% (CP), contains hydroquinone-d6 as stabilizer
• deuterostyrene
• 2-Deuterioethenylbenzene
• TRANS-STYRENE-BETA-D
• 8-deuterostyrene
• BETA-CIS-STYRENE-D
• 6911-81-5
• A-cis-Styrene-d
• (Z)-AYa'deuterostyrene
• cis-8-deuteriostyrene
• cis-Styrene-(beta)-d, >=96 atom % D, >=98% (CP), contains hydroquinone-d6 as stabilizer
• 21370-59-2
• CIS-STYRENE-BETA-D

• Inchi： 1S/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H2/i1D/b2-1+
• InChI Key： PPBRXRYQALVLMV-GXFUBBPWSA-N
• SMILES： C1(/C=C/[2H])C=CC=CC=1

Computed Properties

• Exact Mass: 105.0688770011g/mol
• Monoisotopic Mass: 105.0688770011g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 68.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.917 g/mL at 25 °C(lit.)
• Boiling Point: 50-51 °C/25 mmHg(lit.)
• Flash Point: 31 °C
• Refractive Index: n20/D 1.546(lit.)
• Vapor Pressure: 6.2±0.1 mmHg at 25°C

β-cis-Styrene-d Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2055 3/PG 3
• Hazard Category Code： 10-20-36/38
• Safety Instruction： 23
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on β-cis-Styrene-d

Comprehensive Guide to β-cis-Styrene-d (CAS No. 21370-59-2): Properties, Applications, and Market Insights

β-cis-Styrene-d, with the CAS number 21370-59-2, is a deuterated form of styrene, a compound widely used in research and industrial applications. This isotopically labeled variant is particularly valuable in NMR spectroscopy and deuterium labeling studies, where it helps trace molecular interactions and reaction mechanisms. The β-cis configuration of this compound adds a layer of specificity, making it a sought-after reagent in advanced chemical research.

The growing interest in deuterated compounds like β-cis-Styrene-d is driven by their utility in pharmaceutical development and material science. Researchers often search for "deuterated styrene uses" or "CAS 21370-59-2 applications" to understand its role in enhancing drug stability or improving polymer properties. This compound's unique structure allows for precise tracking in metabolic studies, making it indispensable in life sciences and chemical engineering.

One of the most frequently asked questions about β-cis-Styrene-d is its synthesis method. The compound is typically produced through catalytic deuteration of styrene precursors, ensuring high isotopic purity. Its chemical stability and compatibility with various solvents make it a versatile tool in laboratories. Searches like "how to synthesize β-cis-Styrene-d" or "deuterated styrene stability" reflect the scientific community's focus on optimizing its production and handling.

In the polymer industry, β-cis-Styrene-d is used to study polymerization kinetics and chain dynamics. Its deuterium atoms provide distinct signals in NMR analysis, enabling researchers to monitor reactions in real-time. This application is particularly relevant for queries such as "deuterated monomers in polymer research" or "NMR tracking with β-cis-Styrene-d," which highlight its role in advancing material science.

The market demand for β-cis-Styrene-d has surged due to its expanding applications in green chemistry and sustainable materials. Companies and researchers are increasingly looking for "eco-friendly deuterated reagents" or "sustainable labeling techniques," aligning with global trends toward environmentally conscious science. Its role in reducing waste and improving reaction efficiency makes it a key player in modern chemical innovation.

Safety and handling of β-cis-Styrene-d are also common topics of interest. While it is not classified as hazardous, proper storage in cool, dry conditions is recommended to maintain its integrity. Searches like "β-cis-Styrene-d storage guidelines" or "handling deuterated styrene" underscore the importance of best practices in laboratory settings.

In summary, β-cis-Styrene-d (CAS No. 21370-59-2) is a critical tool in scientific research and industrial applications. Its unique properties and versatility make it a staple in NMR studies, polymer science, and pharmaceutical development. As the demand for isotopically labeled compounds grows, this compound will continue to play a pivotal role in advancing chemical knowledge and innovation.